N-(4-(4-methoxypiperidin-1-yl)phenyl)-2-methylbenzamide

• IUPAC Name: N-[4-(4-methoxypiperidin-1-yl)phenyl]-2-methylbenzamide
• InChI: InChI=1S/C20H24N2O2/c1-15-5-3-4-6-19(15)20(23)21-16-7-9-17(10-8-16)22-13-11-18(24-2)12-14-22/h3-10,18H,11-14H2,1-2H3,(H,21,23)
• InChI Key: BFUPVBNUJKPCDE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)NC2=CC=C(C=C2)N3CCC(CC3)OC
• Molecular Formula: C20H24N2O2
• Molecular Weight: 324.4 g/mol

Description

Piperidine derivatives, such as the one you’re asking about, are important in the field of medicinal chemistry. They are present in more than twenty classes of pharmaceuticals and also occur in natural alkaloids.

Synthesis Analysis

The synthesis of similar compounds often involves coupling reactions, such as the reductive amination of a precursor molecule with different substituted aromatic aldehydes. Sodium cyanoborohydride is commonly used in methanol for these reactions.

Molecular Structure Analysis

The molecular structure of these compounds is typically characterized using techniques like Fourier-transform infrared spectroscopy (FTIR), proton nuclear magnetic resonance (^1H NMR), carbon-13 nuclear magnetic resonance (^13C NMR), and mass spectroscopy.

Chemical Reactions Analysis

Protodeboronation of pinacol boronic esters is a common reaction involving piperidine derivatives. This reaction is important in organic synthesis, particularly in the functionalizing deboronation of alkyl boronic esters.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds are typically determined using techniques like FTIR, ^1H NMR, ^13C NMR, and mass spectroscopy.

Scientific Research Applications

For more in-depth reading, you might find these references helpful:

• Frolov, N. A., & Vereshchagin, A. N. (2023). Piperidine Derivatives: Recent Advances in Synthesis and Pharmacological Applications. International Journal of Molecular Sciences
• .

Read the full article hereDesign, synthesis, characterization and analysis of anti-cancer activityN-(4-(4-methoxypiperidin-1-yl)phenyl)cyclopropanesulfonamide

Mechanism of Action

While the specific mechanism of action for your compound is not available, many piperidine derivatives have been found to exhibit various biological activities, such as antibacterial, antifungal, and anti-inflammatory effects.

Safety and Hazards

Safety data sheets (SDS) provide information on the potential hazards of chemicals, including piperidine derivatives. They include details on flammability, toxicity, and environmental impact.

Future Directions

The development of new piperidine derivatives with improved pharmacological properties is an active area of research. Future work may involve the synthesis of novel derivatives, evaluation of their biological activities, and optimization of their properties for therapeutic applications.